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Compound of Interest

Compound Name: N-Boc-Tris

Cat. No.: B176521

An In-depth Overview of the Structure, Synthesis, and Applications of a Versatile Scaffolding
Molecule

N-Boc-Tris, chemically known as tert-Butyl N-[1,3-dihydroxy-2-(hydroxymethyl)propan-2-
yllcarbamate, is a crucial intermediate and multifunctional scaffold in modern organic synthesis,
particularly within the realms of medicinal chemistry and drug development.[1] Its unique
structure, featuring a sterically hindered tert-butoxycarbonyl (Boc) protected amine and three
primary hydroxyl groups, offers chemists a versatile platform for the construction of complex
molecular architectures.[1] This guide provides a detailed examination of the structure,
properties, synthesis, and applications of N-Boc-Tris for researchers, scientists, and
professionals in the field of drug discovery.

Core Structure and Properties

N-Boc-Tris is a derivative of tris(hydroxymethyl)aminomethane (Tris), a common biological
buffer.[1] The primary amine of the Tris core is protected by a Boc group, which is notably
stable under most basic and nucleophilic conditions but can be readily removed under acidic
conditions.[1][2] This "orthogonal" protection strategy is invaluable in multi-step syntheses,
allowing for selective functionalization of the hydroxyl groups while the amine remains shielded.

[1]

The molecular structure of N-Boc-Tris provides a compact and multifunctional scaffold. The
three free hydroxyl groups serve as versatile handles for further derivatization, enabling the
attachment of various chemical entities, such as linkers, payloads, or targeting moieties.[1]
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Physicochemical and Computational Data

A summary of the key physicochemical and computational properties of N-Boc-Tris is
presented in the table below, compiled from various chemical suppliers and databases.

Property Value Source(s)
CAS Number 146651-71-0 [21[31[4][5][6]
Molecular Formula CoH19NOs [21[41[5]
Molecular Weight 221.25 g/mol [1][5]
Purity >95% [1][5][6]
SMILES Z:;fg(c)(C)C)NC(CO) [4][5]
Topological Polar Surface Area

(TPSA) 99.02 A2 [5]

logP -0.7732 [5]
Hydrogen Bond Acceptors 5 [5]
Hydrogen Bond Donors 4 [5]
Rotatable Bonds 4 [5]
Storage Condition -20°C [2][6]

Experimental Protocols

The synthesis of N-Boc-Tris involves the selective protection of the primary amine of
tris(hydroxymethyl)aminomethane. Below are detailed experimental protocols for the Boc
protection of the amine and the subsequent deprotection.

Synthesis of N-Boc-Tris (Boc Protection of Tris)

This protocol is a generalized procedure for the N-tert-butoxycarbonylation of a primary amine
using di-tert-butyl dicarbonate (Boc20).
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Materials:

Tris(hydroxymethyl)aminomethane

Di-tert-butyl dicarbonate (Boc20)

Tetrahydrofuran (THF), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO3) solution

0.1 N aqueous Hydrochloric Acid (HCI)

tert-Butyl methyl ether (or other suitable extraction solvent)

Anhydrous sodium sulfate (Naz2S0a)

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Dissolve tris(hydroxymethyl)aminomethane (1.0 equivalent) in a suitable solvent mixture
such as aqueous THF or a water/acetone mixture in a round-bottom flask.

Cool the stirred solution to 0°C in an ice bath.

Add di-tert-butyl dicarbonate (Bocz20, 1.0-1.1 equivalents) to the cooled solution.

Allow the reaction mixture to warm to room temperature and stir overnight.

Monitor the reaction progress by Thin Layer Chromatography (TLC) to confirm the
consumption of the starting amine.
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e Upon completion, add saturated agueous NaHCOs solution to the reaction mixture.

o Extract the agueous mixture with a suitable organic solvent such as tert-butyl methyl ether (3
x volume of the aqueous layer).

o Combine the organic extracts and wash sequentially with 0.1 N aqueous HCI and saturated
agueous NaHCOs solution.

e Dry the organic layer over anhydrous Na2SOa, filter, and concentrate the solvent under
reduced pressure using a rotary evaporator to yield the crude N-Boc-Tris.

e The crude product can be further purified by column chromatography on silica gel if
necessary.

Deprotection of the Boc Group

The Boc protecting group can be efficiently removed under acidic conditions to liberate the free

amine.
Materials:

N-Boc-Tris

Trifluoroacetic acid (TFA)

Dichloromethane (DCM)

Round-bottom flask

Magnetic stirrer and stir bar

Procedure:

o Dissolve the N-Boc-Tris in dichloromethane (DCM).

o Add trifluoroacetic acid (TFA) to the solution (typically a 25-50% v/v solution of TFA in DCM).

 Stir the reaction at room temperature for 30-60 minutes.
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» Monitor the deprotection by TLC until the starting material is consumed.
 Remove the solvent and excess TFA under reduced pressure.

e The resulting amine salt can often be used directly in the next synthetic step after
neutralization with a suitable base.

Applications in Drug Development and Research

N-Boc-Tris serves as a versatile building block in several areas of pharmaceutical and
chemical research:

e Pharmaceutical Intermediate: It is a key component in the synthesis of complex organic
molecules with specific biological activities. The controlled deprotection of the Boc group
allows for precise reaction sequences, which is critical in multi-step drug synthesis.[3]

» Bioconjugation: The three hydroxyl groups provide attachment points for biomolecules,
making N-Boc-Tris an ideal scaffold for creating antibody-drug conjugates (ADCs) or other
bioconjugates.[1]

o Polymer and Material Science: It can be used to introduce reactive hydroxyl groups into
polymer systems.[1]

¢ Medicinal Chemistry: N-Boc-Tris functions as a core structure in the design of novel
therapeutic agents.[1]

e Probe Development: Its multifunctional nature allows for the construction of small-molecule
probes for biological research.[1]

Visualizing the Role of N-Boc-Tris in Synthesis

The following diagrams, generated using the DOT language, illustrate the synthetic utility of N-
Boc-Tris.
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Caption: Synthetic pathway for the Boc protection of Tris.
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Caption: Workflow illustrating the use of N-Boc-Tris as a scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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